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Compound of Interest

Compound Name: Ioseric acid

CAS No.: 49755-88-6

Cat. No.: B1634334

Get Quote

Application Note & Standard Operating Procedure

Part 1: Executive Summary & Scientific Rationale
Ioseric Acid (Chemical Name: 3-(acetylamino)-5-[[(2-hydroxy-1-

(hydroxymethyl)ethyl]amino]carbonyl]-2,4,6-triiodobenzoic acid) is a critical process impurity

and degradation product associated with Iopamidol, a widely used non-ionic X-ray contrast

medium.[1][2][3] Designated as Impurity A in major pharmacopeias (USP/EP), its quantification

is mandatory for batch release and stability testing.[1][2]

The Analytical Challenge: Quantifying Ioseric acid presents a unique "needle in a haystack"

challenge. Contrast media samples are heavily concentrated matrices (often >700 mg/mL of

Iopamidol), while Ioseric acid must be detected at trace levels (<0.1%).[3] Furthermore, the

molecule possesses a free carboxylic acid group, making its retention behavior highly pH-

dependent compared to the non-ionic parent drug.

Strategic Approach: This guide details two complementary methodologies:
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HPLC-UV (Quality Control): A robust, pharmacopeia-aligned method optimized for routine

batch release, focusing on resolution and retention stability.[1][2][3]

LC-MS/MS (Trace Analysis): A high-sensitivity method for genotoxic impurity assessment or

ultra-trace quantification in complex biological matrices (e.g., pharmacokinetic studies).[1][2]

[3]

Part 2: Chemical Identity & Properties[1][2][4][5][6]
Property Description

Common Name Ioseric Acid (Iopamidol Impurity A)

CAS Number 51876-99-4

Molecular Formula C₁₅H₁₆I₃N₃O₅

Molecular Weight ~731.02 g/mol

pKa ~3.5 (Carboxylic acid moiety)

Solubility
Soluble in water (pH dependent), Methanol,

DMSO.[1][2][3]

UV Maxima
~242 nm (Characteristic of tri-iodinated benzene

ring)

Structural Visualization:

Iopamidol (Parent API)
Non-ionic Amide

Hydrolysis
(Acidic/Basic Conditions)

Side chain degradation Ioseric Acid (Impurity A)
Free Carboxylic Acid

Loss of amino-alcohol moiety

Click to download full resolution via product page

Figure 1: Formation pathway of Ioseric Acid via hydrolysis of the Iopamidol side chain.[1][2][3]
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Part 3: Method 1 - HPLC-UV (Standard QC Protocol)[1][2]
[3]
Objective: Routine quantification of Ioseric acid in Iopamidol API and finished formulations.

Mechanism: Reversed-Phase Chromatography (RPC) utilizing ion-suppression to stabilize the

retention of the acidic impurity.[1][2][3]

3.1 Instrumentation & Reagents[1][4]
System: HPLC with Quaternary Pump and Diode Array Detector (DAD) or Variable

Wavelength Detector (VWD).[1][2][3][5]

Column: Agilent Zorbax Eclipse Plus C18 (250 mm x 4.6 mm, 5 µm) or USP L1 equivalent.[1]

[2]

Reagents:

Water (HPLC Grade)[1][2][3][5]

Methanol (HPLC Grade)[1][2][3]

Phosphoric Acid (85%) or Formic Acid (for pH adjustment)[1][2][3]

3.2 Chromatographic Conditions
Parameter Setting

Mobile Phase A
Water (adjusted to pH 3.0 with dilute Phosphoric

Acid)

Mobile Phase B Methanol

Flow Rate 1.0 mL/min

Column Temp 35°C

Injection Volume 20 µL

Detection UV @ 242 nm (Reference: 360 nm)

Run Time 45 minutes
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Gradient Profile:

0-5 min: 95% A (Isocratic hold to elute polar salts)[1][2][3]

5-25 min: 95% A → 70% A (Linear gradient)

25-35 min: 70% A → 50% A (Wash phase)

35-36 min: 50% A → 95% A (Re-equilibration)

36-45 min: 95% A (Equilibration)

3.3 Step-by-Step Protocol
A. Standard Preparation (Stock Solution)

Weigh accurately 10.0 mg of Ioseric Acid Reference Standard.[1][2]

Transfer to a 100 mL volumetric flask.

Dissolve in 10 mL Methanol (sonicate if necessary).

Dilute to volume with Water. (Conc: 100 µg/mL).[1][2][3]

B. System Suitability Solution

Prepare a solution containing 100 µg/mL of Ioseric Acid and 100 µg/mL of Iopamidol

(Parent).[1][2]

Why? To verify resolution (Rs) between the impurity (elutes earlier) and the massive parent

peak.

C. Sample Preparation (Finished Product)

Transfer an aliquot of Iopamidol Injection (equivalent to ~1.0 g Iopamidol) into a 100 mL

volumetric flask.

Dilute to volume with Mobile Phase A.[1][2]
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Filter through a 0.45 µm PVDF syringe filter.[1][2]

Note: Do not use Nylon filters as iodinated compounds can sometimes bind non-specifically.

[1][2]

D. Acceptance Criteria (System Suitability)

Resolution (Rs): > 2.0 between Ioseric Acid and Iopamidol.

Tailing Factor (T): < 1.5 for Ioseric Acid.[1][2][3]

RSD (n=6): < 2.0% for peak area.[1][2][3]

Part 4: Method 2 - LC-MS/MS (Trace & Bioanalysis)[1][2]
[3]
Objective: High-sensitivity quantification for trace impurity profiling or pharmacokinetic analysis

in plasma/urine.[1][2][3] Mechanism: Negative Electrospray Ionization (ESI-) utilizing the acidity

of the carboxyl group for enhanced sensitivity.[1][2][3]

4.1 Instrumentation
System: UHPLC coupled to Triple Quadrupole Mass Spectrometer (e.g., Sciex 6500+ or

Waters Xevo TQ-S).[1][2][3]

Column: Waters ACQUITY UPLC BEH C18 (100 mm x 2.1 mm, 1.7 µm).[1][2]

4.2 Mass Spectrometry Parameters
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Parameter Setting

Ionization Mode ESI Negative (-)

Capillary Voltage -2.5 kV

Source Temp 500°C

Precursor Ion (Q1) 730.0 [M-H]⁻

Product Ion (Q3) 126.9 [I]⁻ (Quantifier)

Secondary Product 603.8 [M-H-I]⁻ (Qualifier)

Expert Insight: Iodinated compounds fragment predictably by losing Iodine atoms.[1][2] The

transition 730.0 → 126.9 is extremely specific and offers high sensitivity.[1][2]

4.3 UHPLC Conditions[1][3]
Mobile Phase A: 0.1% Formic Acid in Water.[1][2]

Mobile Phase B: Acetonitrile.[1][2][5][6]

Gradient: Fast ramp (5% B to 95% B in 5 minutes).

Flow Rate: 0.4 mL/min.[1][2]

Part 5: Analytical Workflow Visualization
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Figure 2: Decision tree for selecting the appropriate analytical workflow based on sensitivity

requirements.

Part 6: Validation & Troubleshooting
6.1 Validation Parameters (per ICH Q2(R1))

Linearity: Demonstrate linearity from 0.05% to 120% of the specification limit (typically 0.1%

w/w).

LOD/LOQ:
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UV Method:[1][2][7] Expect LOQ ~ 0.02%.[1][2]

MS Method: Expect LOQ ~ 1-5 ng/mL.[1][2][3]

Robustness: Critical parameter is pH of Mobile Phase A.[1][2] Since Ioseric acid is a weak

acid (pKa ~3.5), small changes in pH around 3.0-4.0 can drastically shift retention time.[1][2]

[3] Recommendation: Always buffer Mobile Phase A (e.g., 10mM Ammonium Formate pH 3.

[1][2]5) rather than just using acid addition, to ensure reproducible retention times.

6.2 Troubleshooting Guide
Issue Probable Cause Corrective Action

Peak Tailing
Secondary interactions with

silanols.[1][2][3]

Use a high-purity, end-capped

C18 column.[1][2][3] Ensure

pH is < 3.5 to suppress

ionization.[1][2]

Carryover Iodine "stickiness" in injector.

Use a needle wash of 50:50

Methanol:Water with 0.1%

Formic Acid.[1][2]

Retention Shift
Mobile phase evaporation or

pH drift.[1][2]

Use buffered mobile phases

instead of simple acid/water

mixtures.[1][2]

Split Peaks Sample solvent mismatch.

Dissolve standards in Mobile

Phase A rather than pure

Methanol to prevent solvent

effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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